![molecular formula C14H26N2O4 B7970260 Di-tert-butyl but-2-ene-1,4-diyl(E)-dicarbamate](/img/structure/B7970260.png)
Di-tert-butyl but-2-ene-1,4-diyl(E)-dicarbamate
Overview
Description
Di-tert-butyl but-2-ene-1,4-diyl(E)-dicarbamate is a useful research compound. Its molecular formula is C14H26N2O4 and its molecular weight is 286.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure and Macrocycles : A study by Amrhein, Schwarzer, and Mazik (2021) examines the crystal structure of a macrocycle bearing two flexible side-arms, which includes a methanol solvate of di-tert-butyl N,N′-{[13,15,28,30,31,33-hexaethyl-3,10,18,25,32,34-hexaazapentacyclo[25.3.1.15,8.112,16.120,23]tetratriaconta-1(31),3,5,7,9,12 (33),13,15,18,20,22,24,27,29-tetradecaene-14,29-diyl]bis(methylene)}dicarbamate. This research highlights the molecule's utility in studying complex molecular structures (Amrhein, Schwarzer, & Mazik, 2021).
Synthesis and Biological Properties : Wanner, Hageman, Koomen, and Pandit (1980) synthesized (E)- and (Z)-Di-tert-butyl 2-amino-3-fluoro-2-butene-1,4-dioate for evaluating its biological properties. They explored different synthesis methods and tested the compounds in the L-5178Y test system, contributing to the understanding of potential carcinostatic properties (Wanner, Hageman, Koomen, & Pandit, 1980).
Antioxidant Properties : A 1998 study by Pan, Liu, and Lau focused on the synthesis of new antioxidants with higher molecular weight, utilizing compounds like di-tert-butyl 4-hydroxy methyl phenol (DBHMP) and isocyanates. This study contributes to understanding how structural variations in molecules like Di-tert-butyl but-2-ene-1,4-diyl(E)-dicarbamate can enhance their thermal stability and effectiveness as antioxidants (Pan, Liu, & Lau, 1998).
Insecticide Metabolism Study : Douch and Smith (1971) investigated the metabolism of 3,5-di-tert.-butylphenyl N-methylcarbamate (Butacarb), a compound related to this compound. This research provides insights into how such compounds are metabolized in insects and mice, which is vital for understanding their environmental impact and efficacy as pesticides (Douch & Smith, 1971).
Synthesis of Boc-protected Amines : Lebel and Leogane (2005) described a mild and efficient one-pot Curtius rearrangement process for forming tert-butyl carbamate from a carboxylic acid. This study illustrates the versatility of this compound in synthesizing protected amino acids, a crucial aspect in peptide and protein research (Lebel & Leogane, 2005).
properties
IUPAC Name |
tert-butyl N-[(E)-4-[(2-methylpropan-2-yl)oxycarbonylamino]but-2-enyl]carbamate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O4/c1-13(2,3)19-11(17)15-9-7-8-10-16-12(18)20-14(4,5)6/h7-8H,9-10H2,1-6H3,(H,15,17)(H,16,18)/b8-7+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UANXWJIALRHYLI-BQYQJAHWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC=CCNC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)NC/C=C/CNC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.